Cas no 1803591-33-4 (3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride)

• Product Name: 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride
• CAS No: 1803591-33-4
• MDL: MFCD28125290
• CID: 4616821
• PubChem ID: 91647675
• Update Time: 2025-05-23

3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride

• MDL： MFCD28125290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride

Comprehensive Overview of 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride (CAS No. 1803591-33-4)

3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride (CAS No. 1803591-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and amino alcohol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for drug discovery, particularly in targeting neurological disorders and metabolic pathways. Researchers are increasingly exploring its potential due to its high solubility and stability in aqueous solutions, which are critical for in vitro and in vivo studies.

The growing interest in 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride aligns with current trends in precision medicine and personalized therapeutics. As the scientific community focuses on small-molecule inhibitors and receptor modulators, this compound’s pyridinyl moiety offers a scaffold for designing novel enzyme inhibitors or ligands. Its applications extend to cancer research, where it may contribute to the development of targeted therapies. Additionally, its dihydrochloride salt form enhances bioavailability, a key factor in drug formulation.

From a synthetic chemistry perspective, CAS No. 1803591-33-4 is often utilized in multistep organic synthesis. Its amino alcohol group allows for further functionalization, enabling the creation of chiral derivatives or peptide conjugates. This adaptability is crucial for medicinal chemistry projects aiming to optimize pharmacokinetic properties. Recent studies highlight its role in structure-activity relationship (SAR) analyses, where minor modifications to its core structure can significantly alter biological activity.

The compound’s relevance is further amplified by its alignment with green chemistry principles. Researchers are investigating sustainable synthesis routes for 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride to reduce environmental impact. This focus resonates with broader industrial shifts toward eco-friendly manufacturing and reduced waste generation. Moreover, its potential in biocatalysis and enzymatic transformations is being explored, offering a greener alternative to traditional chemical methods.

In the context of drug delivery systems, CAS No. 1803591-33-4 is studied for its compatibility with nanocarriers and liposomal formulations. Its hydrophilic nature and ionic properties make it suitable for controlled-release applications, addressing challenges in therapeutic efficacy and patient compliance. These advancements are particularly relevant for chronic disease management, where sustained drug action is essential.

As the demand for high-purity intermediates rises, 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride is increasingly sourced by contract research organizations (CROs) and pharmaceutical manufacturers. Quality control measures, such as HPLC analysis and spectroscopic characterization, ensure its suitability for GMP-compliant production. This emphasis on purity underscores its importance in regulatory submissions and clinical trials.

In summary, 3-Amino-2-(pyridin-4-yl)methylpropan-1-ol Dihydrochloride (CAS No. 1803591-33-4) represents a critical building block in modern drug development. Its multifaceted applications—from neurological research to sustainable chemistry—highlight its value in addressing contemporary scientific challenges. As innovation accelerates, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.